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Compound of Interest

Compound Name:
(3-Bromophenyl)(4-

methoxyphenyl)methanone

Cat. No.: B1273611 Get Quote

This guide provides crucial safety and logistical information for the handling of (3-
Bromophenyl)(4-methoxyphenyl)methanone, tailored for researchers, scientists, and

professionals in drug development. The following procedures are designed to ensure safe

operational conduct and proper disposal, fostering a secure laboratory environment.

Personal Protective Equipment (PPE)
Appropriate personal protective equipment is mandatory to minimize exposure and ensure

personal safety when handling (3-Bromophenyl)(4-methoxyphenyl)methanone. The

following table summarizes the required PPE.
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Body Part
Personal Protective
Equipment

Specifications

Eyes/Face Safety Goggles / Face Shield

Wear tightly fitting safety

goggles with side-shields

conforming to EN 166 (EU) or

NIOSH (US) standards. A face

shield is recommended for

splash hazards.[1][2]

Skin Protective Gloves and Clothing

Wear impervious, chemical-

resistant gloves (e.g., nitrile

rubber). A complete suit

protecting against chemicals or

a lab coat should be worn.[1]

[2]

Respiratory Respirator

If exposure limits are exceeded

or irritation is experienced, use

a full-face respirator with an

appropriate organic vapor

cartridge.[1] In situations with

dust formation, a particle

respirator (P95 or P1) may be

used.[2]

Handling and Storage Protocols
Handling:

Always handle (3-Bromophenyl)(4-methoxyphenyl)methanone in a well-ventilated area,

preferably within a chemical fume hood.[3][4]

Avoid direct contact with skin, eyes, and clothing.[4]

Prevent the formation of dust and aerosols.[2]

Wash hands thoroughly with soap and water after handling the substance.[3]
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Do not eat, drink, or smoke in areas where the chemical is handled or stored.

Ensure that eyewash stations and safety showers are readily accessible and in close

proximity to the workstation.[3][4]

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[3][4]

Keep away from incompatible substances such as strong oxidizing agents, strong bases,

and strong acids.[3]

The recommended storage condition for some suppliers is under an inert atmosphere at 2-

8°C.[2]

Emergency and First-Aid Procedures
If inhaled: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

immediate medical attention.[1][3]

In case of skin contact: Immediately remove contaminated clothing. Wash the affected area

with plenty of soap and water.[1][2] If skin irritation occurs, seek medical advice.[3]

In case of eye contact: Rinse cautiously with water for at least 15 minutes, holding the

eyelids open.[1][2][3] Remove contact lenses if present and easy to do.[2][3] Continue

rinsing and seek medical attention.[3]

If swallowed: Rinse the mouth with water.[1] Do not induce vomiting.[1] Seek immediate

medical attention.

Disposal Plan
All waste materials, including the chemical itself and any contaminated items, must be

disposed of in accordance with local, state, and federal regulations.

Dispose of the contents and container to an approved waste disposal plant.[3]
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Do not allow the product to enter drains or waterways, as it may be harmful to aquatic life

with long-lasting effects.

Contaminated packaging should be treated as the chemical itself and disposed of

accordingly.

Experimental Workflow
The following diagram illustrates the standard workflow for handling (3-Bromophenyl)(4-
methoxyphenyl)methanone in a laboratory setting.
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Preparation

Handling

Cleanup & Disposal

Review Safety Data Sheet (SDS)

Don Personal Protective Equipment (PPE)

Weigh/Measure in Ventilated Enclosure

Perform Experiment in Fume Hood

Decontaminate Work Area

Dispose of Waste in Designated Containers

Remove and Dispose of PPE

Wash Hands Thoroughly

Click to download full resolution via product page

Standard laboratory workflow for handling (3-Bromophenyl)(4-methoxyphenyl)methanone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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